![molecular formula C28H51NO2 B2677394 N-[(5-methylfuran-2-yl)methyl]docosanamide CAS No. 1335042-86-8](/img/structure/B2677394.png)
N-[(5-methylfuran-2-yl)methyl]docosanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[(5-methylfuran-2-yl)methyl]docosanamide” is a complex organic compound. It contains a docosanamide group (a long chain amide), and a 5-methylfuran-2-yl group (a type of aromatic heterocycle). The exact properties of this compound would depend on the specifics of its structure and the arrangement of these groups .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable 5-methylfuran compound with a docosanoyl chloride or similar acid chloride, in the presence of a base. This is a standard method for forming amide bonds .Molecular Structure Analysis
The molecular structure of this compound would be quite large due to the docosanamide group, which contains 22 carbon atoms. The 5-methylfuran-2-yl group is a five-membered ring with an oxygen atom, and would contribute to the compound’s aromaticity .Chemical Reactions Analysis
As an amide, this compound could participate in various reactions. For example, under acidic or basic conditions, it could undergo hydrolysis to form a carboxylic acid and an amine. The 5-methylfuran-2-yl group could also participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, amides have high boiling points due to their ability to form hydrogen bonds. The long alkyl chain would likely make the compound hydrophobic .Scientific Research Applications
- Applications :
- Fine Organic Synthesis : Researchers have investigated HMF’s use in fine organic synthesis, excluding other well-documented platform molecules. It participates in various reactions, such as carbon-carbon bond formation, oxidative transformations, and more .
- Applications :
- Terpyridine Ligand : Behenyl-5-methylfurfurylamide has been assessed as a potential ligand in metal-catalyzed reactions .
- Diverse Benefits : Furan derivatives, including Behenyl-5-methylfurfurylamide, exhibit a wide range of therapeutic advantages:
- Experimental Analysis : Researchers have characterized Behenyl-5-methylfurfurylamide using FT-IR, FT-Raman, UV–vis, and 1H NMR spectroscopic techniques .
Organic Synthesis and Fine Chemicals
Antibacterial Activity
Metal-Catalyzed Reactions
Therapeutic Properties
Vibrational Characterization
Polysubstituted Furan-3(4)-carboxylates
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-[(5-methylfuran-2-yl)methyl]docosanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H51NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(30)29-25-27-24-23-26(2)31-27/h23-24H,3-22,25H2,1-2H3,(H,29,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYTPZIBXYFZYNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)NCC1=CC=C(O1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H51NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-methylfuran-2-yl)methyl]docosanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.